Cas no 2229411-34-9 (6-methyl-5-(oxiran-2-yl)imidazo2,1-b1,3thiazole)

• Product Name: 6-methyl-5-(oxiran-2-yl)imidazo2,1-b1,3thiazole
• CAS No: 2229411-34-9
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 6244949
• PubChem ID: 165659065
• Update Time: 2025-05-23

6-methyl-5-(oxiran-2-yl)imidazo2,1-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

• 6-methyl-5-(oxiran-2-yl)imidazo2,1-b1,3thiazole
• EN300-1757630
• 6-methyl-5-(oxiran-2-yl)imidazo[2,1-b][1,3]thiazole
• 2229411-34-9

• Inchi： 1S/C8H8N2OS/c1-5-7(6-4-11-6)10-2-3-12-8(10)9-5/h2-3,6H,4H2,1H3
• InChI Key： PAAGHUUVQUTXTI-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C1CO1

Computed Properties

• Exact Mass: 180.03573406g/mol
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.1Ų

Additional information on 6-methyl-5-(oxiran-2-yl)imidazo2,1-b1,3thiazole

Recent Advances in the Study of 6-methyl-5-(oxiran-2-yl)imidazo[2,1-b][1,3]thiazole (CAS: 2229411-34-9)

6-methyl-5-(oxiran-2-yl)imidazo[2,1-b][1,3]thiazole (CAS: 2229411-34-9) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazo[2,1-b][1,3]thiazole scaffold and an epoxide functional group, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The epoxide moiety, in particular, is of interest due to its ability to act as an electrophile, enabling covalent interactions with biological targets.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 6-methyl-5-(oxiran-2-yl)imidazo[2,1-b][1,3]thiazole. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against a range of bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. Additionally, the epoxide group was found to play a critical role in the irreversible inhibition of these enzymes, suggesting a potential mechanism for overcoming antibiotic resistance.

In the context of anticancer research, 6-methyl-5-(oxiran-2-yl)imidazo[2,1-b][1,3]thiazole has been investigated for its ability to modulate signaling pathways involved in tumor progression. A 2024 preprint study available on bioRxiv reported that the compound selectively inhibits the PI3K/AKT/mTOR pathway, a key regulator of cell growth and survival in many cancers. The researchers utilized in vitro and in vivo models to demonstrate that the compound induces apoptosis in cancer cells while sparing normal cells, highlighting its potential as a targeted therapy. The study also noted that the epoxide moiety contributes to the compound's selectivity by forming covalent bonds with cysteine residues in the active site of PI3K.

From a synthetic chemistry perspective, the preparation of 6-methyl-5-(oxiran-2-yl)imidazo[2,1-b][1,3]thiazole has been optimized to improve yield and scalability. A recent publication in Organic Process Research & Development described a streamlined synthetic route that employs a one-pot cyclization and epoxidation strategy, reducing the number of purification steps and overall reaction time. This advancement is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

Despite these promising findings, challenges remain in the development of 6-methyl-5-(oxiran-2-yl)imidazo[2,1-b][1,3]thiazole as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future research. However, the compound's unique structural features and broad biological activity profile make it a compelling candidate for further investigation. Ongoing studies are expected to explore its potential in combination therapies and its application in other disease areas, such as neurodegenerative disorders and autoimmune diseases.